Cas no 15076-85-4 (1,3-Oxathiolane-2,5-dione)
1,3-Oxathiolane-2,5-dione structure
Product Name:1,3-Oxathiolane-2,5-dione
CAS No:15076-85-4
MF:C3H2O3S
MW:118.111179828644
CID:2778747
PubChem ID:12394211
Update Time:2024-03-01
1,3-Oxathiolane-2,5-dione Chemical and Physical Properties
Names and Identifiers
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- 1,3-Oxathiolane-2,5-dione
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- Inchi： 1S/C3H2O3S/c4-2-1-7-3(5)6-2/h1H2
- InChI Key： GGOJXJSBRRDSHY-UHFFFAOYSA-N
- SMILES： S1C(=O)OC(C1)=O
Computed Properties
- Exact Mass: 117.97246510g/mol
- Monoisotopic Mass: 117.97246510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.7Ų
1,3-Oxathiolane-2,5-dione Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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